Cas no 2640975-53-5 (4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine)

• Product Name: 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine
• CAS No: 2640975-53-5
• MF: C₁₅H₁₇FN₄O
• MW: 288.320086240768
• CID: 5318960
• PubChem ID: 154829725
• Update Time: 2025-05-27

4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640975-53-5
• 4-[4-(2-fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine
• AKOS040724789
• F6754-7596
• 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine

• Inchi： 1S/C15H17FN4O/c1-21-15-10-14(17-11-18-15)20-8-6-19(7-9-20)13-5-3-2-4-12(13)16/h2-5,10-11H,6-9H2,1H3
• InChI Key： RQSSWJYGWIOCBU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C2C=C(N=CN=2)OC)CC1

Computed Properties

• Exact Mass: 288.13863934g/mol
• Monoisotopic Mass: 288.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine

Comprehensive Overview of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine (CAS No. 2640975-53-5)

4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine (CAS No. 2640975-53-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and pyrimidine backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to interactions with various biological targets.

The compound's fluorophenyl and methoxypyrimidine moieties are key to its reactivity and binding affinity. These functional groups are frequently studied in the context of central nervous system (CNS) drug design, as they are known to influence neurotransmitter systems. Given the rising interest in neuropharmacology and precision medicine, 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine is often discussed in forums and publications focusing on GPCR-targeted therapies and kinase inhibitors.

In recent years, the demand for highly selective small molecules has surged, driven by advancements in computational chemistry and AI-driven drug discovery. This compound's CAS No. 2640975-53-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry workflows. Its potential role in addressing neurodegenerative disorders or mood regulation is a hot topic among researchers, aligning with broader trends in personalized therapeutics.

From a synthetic perspective, 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine exemplifies the convergence of heterocyclic chemistry and structure-activity relationship (SAR) studies. Its piperazine ring is a common pharmacophore in FDA-approved drugs, which further elevates its profile in drug repurposing initiatives. Laboratories focusing on fragment-based drug design often cite this compound as a case study for optimizing bioavailability and blood-brain barrier (BBB) penetration.

The compound's mechanistic versatility also makes it a candidate for interdisciplinary research. For instance, its potential applications in oncology (e.g., kinase modulation) or infectious diseases (e.g., antiviral targets) are areas of active exploration. These align with trending searches on platforms like Google Scholar, where terms like "piperazine derivatives in cancer" or "fluorophenyl-based inhibitors" frequently appear.

Quality control and analytical characterization of CAS No. 2640975-53-5 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stability. This emphasis on QC/QA protocols resonates with industry standards, particularly in contract research organizations (CROs) and academic collaborations.

In summary, 4-[4-(2-Fluorophenyl)piperazin-1-yl]-6-methoxypyrimidine represents a compelling subject for modern chemical and pharmacological inquiry. Its structural features, combined with its potential therapeutic relevance, position it at the intersection of innovative drug development and translational science. As the scientific community continues to prioritize targeted therapies and molecular optimization, this compound is likely to remain a focal point in both literature and laboratory practice.